Cas no 171228-49-2 (Posaconazole)

Posaconazole is a triazole antifungal agent with a broad spectrum of activity against invasive fungal infections, including those caused by Aspergillus, Candida, and Zygomycetes. Its extended half-life and predictable pharmacokinetics allow for once- or twice-daily dosing, enhancing patient compliance. The drug exhibits high oral bioavailability, particularly in its delayed-release tablet and suspension formulations, ensuring effective systemic exposure. Posaconazole demonstrates potent fungistatic activity by inhibiting ergosterol biosynthesis, disrupting fungal cell membrane integrity. It is particularly advantageous in immunocompromised patients, such as those undergoing chemotherapy or hematopoietic stem cell transplantation, due to its efficacy against refractory infections and reduced toxicity profile compared to older azoles.

Posaconazole structure

Product Name:Posaconazole

CAS No:171228-49-2

MF:C₃₇H₄₂F₂N₈O₄

MW:700.777394771576

MDL:MFCD00941162

CID:65887

PubChem ID:468595

Update Time:2025-10-09

Posaconazole Chemical and Physical Properties

Names and Identifiers

- Posaconazole
- 2,5-Anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-D-threo-pentitol
- Noxafil
- Sch 56592
- 4-[4-[4-[4-[[(3R,5R)-5-(2,4-Difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[(2S,3S)-2-hydroxypentan-3-yl]-1,2,4-triazol-3-one
- HYDROXYPROPYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
- Posaconazole solution
- Posconazole
- D-threo-Pentitol
- Pcz
- Pos
- Posaconazole for research
- SCH-56592
- POSACONAZOLE(FORM Ⅰ)
- EOS-60773
- Aids058495
- Aids-058495
- Pasaconazole
- Posaconazole iMpurity
- DTXSID6049066
- 4-{4-[4-(4-{[(3R,5R)-5-(2,4-difluorophenyl)-5-[(1H-1,2,4-triazol-1-yl)methyl]oxolan-3-yl]methoxy}phenyl)piperazin-1-yl]phenyl}-1-[(2S,3S)-2-hydroxypentan-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one
- D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-; Noxafil; Posaconazole; Sch 56592
- CAS-171228-49-2
- Posaconazole - Form III
- BCP01102
- SCHEMBL991747
- Tox21_113620_1
- 4-(4-(4-(4-(((3R,5R)-5-(2,4-Difluorophenyl)-5-((1H-1,2,4-triazol-1-yl)methyl)tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-((2S,3S)-2-hydroxypentan-3-yl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- s1257
- 4-(4-(4-(4-(((3R,5R)-5-((1H-1,2,4-TRIAZOL-1-YL)METHYL)-5-(2,4-DIFLUOROPHENYL)TETRAHYDROFURAN-3-YL)METHOXY)PHENYL)PIPERAZIN-1-YL)PHENYL)-1-((2S,3S)-2-HYDROXYPENTAN-3-YL)-1H-1,2,4-TRIAZOL-5(4H)-ONE
- AKOS005145917
- Posaconazole SP
- CHEMBL1397
- AB01274762-01
- POSACONAZOLE [VANDF]
- 6TK1G07BHZ
- D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-( 1H-1,2,4-triazol-1-yl)-?
- Tox21_113620
- BP164281
- MFCD00941162
- Posaconazole [USAN:INN:BAN]
- NCGC00274060-07
- POSACONAZOLE [MI]
- GTPL11428
- POSACONAZOLE (MART.)
- RAGOYPUPXAKGKH-XAKZXMRKSA-N
- KS-1413
- POSACONAZOLE [ORANGE BOOK]
- J02AC04
- HY-17373
- AMY30591
- CHEBI:64355
- 4-[4-[4-[4-[[(3R,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)tetrahydrofuran-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[(1S,2S)-1-ethyl-2-hydroxy-propyl]-1,2,4-triazol-3-one
- HSDB 7421
- C37H42F2N8O4
- NCGC00274060-02
- Posaconazole - Form I
- POSACONAZOLE [EMA EPAR]
- MMV688774
- POSACONAZOLE [INN]
- D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-
- 2,5-Anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-
- POSACONAZOLE [USAN]
- 4-(4-(4-(4-(((3R,5R)-5-((1H-1,2,4-TRIAZOL-1-YL)METHYL)-5-(2,4-DIFLUOROPHENYL)TETRAHYDROFURAN-3-YL)METHOXY)PHENYL)PIPERAZIN-1-YL)PHENYL)-2-((2S,3S)-2-HYDROXYPENTAN-3-YL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
- 4-(p-(4-(p-(((3R,5R)-5-(2,4-Difluorophenyl)tetrahydro-5-(1H-1,2,4-triazol-1-ylmethyl)-3-furyl)methoxy)phenyl)-1-piperazinyl)phenyl)-1-((1S,2S)-1-ethyl-2-hydroxypropyl)-delta(sup 2)-1,2,4-triazolin-5-one
- 2,5-anhydro-1,3,4-trideoxy-2-(2,4-difluorophenyl)-4-({4-[4-(4-{1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl}phenyl)piperazin-1-yl]phenoxy}methyl)-1-(1H-1,2,4-triazol-1-yl)-D-threo-pentitol
- NCGC00274060-01
- BP163593
- Posaconazole- Bio-X
- P2477
- EN300-19769273
- D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-((4-(4-(4-(1-((1S,2S)-1-etyl-2-hydroxypropyl)-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl)phenyl)-1-piperazinyl)phenoxy)methyl)-1-(1H-1,2,4-triazol-1-yl)-
- P-7020
- Posaconazole in combination with MGCD290
- Posaconazole, VETRANAL(TM), analytical standard
- (3R-cis)-4-
- D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)- 4-((4-(4-(4-(1-((1S,2S)-1-ety
- UNII-6TK1G07BHZ
- DTXCID401474254
- posaconazolum
- D02555
- Posaconazole, Antibiotic for Culture Media Use Only
- (-)-POSACONAZOLE
- POSACONAZOLE [WHO-DD]
- 1ST156847
- 3H-1,2,4-Triazol-3-one, 4-(4-(4-(4-((5-(2,4-difluorophenyl)tetrahydro-5-(1H-1,2,4-triazol-1-ylmethyl)-3-furanyl)methoxy)phenyl)-1-piperazinyl)phenyl)-2-(1-ethyl-2-hydroxypropyl)-2,4-dihydro-, (3R-(3alpha(1S*,2S*),5alpha))-
- DB01263
- POSACONAZOLE [HSDB]
- CCG-270387
- 4-(4-(4-(4-(((5R)-5-((1H-1,2,4-triazol-1-yl)methyl)-5-(2,4-difluorophenyl)-tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-((2S,3S)-2-hydroxypentan-3-yl)-2H-1,2,4-triazol-3(4H)-one
- NCGC00185736-01
- Q906453
- SCH56592
- 2,5-anhydro-1,3,4-trideoxy-2-(2,4-difluorophenyl)-4-({4-[4-(4-{1-[(2S,3S)-2-hydroxypentan-3-yl]-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl}phenyl)piperazin-1-yl]phenoxy}methyl)-1-(1H-1,2,4-triazol-1-yl)-D-threo-pentitol
- 177571-33-4
- 171228-49-2
- SW219391-1
- Posaconazole Delayed-Release
- AB01274762_02
- BDBM50181473
- 4-(4-(4-(4-(((3R,5R)-5-((1H-1,2,4-triazol-1-yl)methyl)-5-(2,4-difluorophenyl)-tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-((2S,3S)-2-hydroxypentan-3-yl)-2H-1,2,4-triazol-3(4H)-one
- Noxafil (TN)
- POSACONAZOLE [GREEN BOOK]
- BP163592
- 1-((1S,2S)-1-Ethyl-2-hydroxypropyl)-4-{4-[4-(4-{[(5S,3R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazolylmethyl)oxolan-3-yl]methoxy}phenyl)piperazinyl]phenyl}-1,2,4-triazolin-5-one
- 4-[4-(4-{4-[(R)-5-(2,4-difluoro-phenyl)-5-(4,5-dihydro-[1,2,4]triazol-1-ylmethyl)-tetrahydro-furan-3-ylmethoxy]-phenyl}-piperazin-1-yl)-phenyl]-2-((1S,2S)-1-ethyl-2-hydroxy-propyl)-2,4-dihydro-[1,2,4]triazol-3-one
- CS-0998
- POSACONAZOLE [JAN]
- POSACONAZOLE [MART.]
- AC-1350
- posaconazol
- NOXAFIL POWDERMIX KIT
- NS00002082
- Posaconazole (JAN/USAN/INN)
- 3H-1,2,4-Triazol-3-one, 4-[4-[4-[4-[[5-(2,4-difluorophenyl)tetrahydro-5-(1H-1,2,4-triazol-1-ylmethyl)-3-furanyl]methoxy]phenyl]-1-piperazinyl]phenyl]-2-(1-ethyl-2-hydroxypropyl)-2,4-dihydro-, [3R-[3alpha(1S*,2S*),5alpha]]-
- Schering 56592
- BRD-K06222852-001-03-2
- Posaconazole?
- SBI-0654141.0001
- BRD-K06222852-001-05-7
- MDL： MFCD00941162
- Inchi： 1S/C37H42F2N8O4/c1-3-35(26(2)48)47-36(49)46(25-42-47)31-7-5-29(6-8-31)43-14-16-44(17-15-43)30-9-11-32(12-10-30)50-20-27-19-37(51-21-27,22-45-24-40-23-41-45)33-13-4-28(38)18-34(33)39/h4-13,18,23-27,35,48H,3,14-17,19-22H2,1-2H3/t26-,27+,35-,37-/m0/s1
- InChI Key： RAGOYPUPXAKGKH-XAKZXMRKSA-N
- SMILES： FC1C=C(C=CC=1[C@@]1(CN2C=NC=N2)C[C@H](COC2C=CC(=CC=2)N2CCN(C3C=CC(=CC=3)N3C=NN(C3=O)[C@@H](CC)[C@H](C)O)CC2)CO1)F

Computed Properties

Exact Mass: 700.33000
Monoisotopic Mass: 700.32970817g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 51
Rotatable Bond Count: 12
Complexity: 1170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 112Å²

Experimental Properties

Color/Form: No data available
Melting Point: 167.0 to 171.0 deg-C
Boiling Point: 850.7°C at 760 mmHg
Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C
Solubility: In vitro: DMSO solubility 50 mg/ml (71.35 mm; need ultrasonic)
PSA: 115.70000
LogP: 4.70320
Merck: 7602
Optical Activity: [α]/D -24 to -32°, c = 1.0 in chloroform-d
Color/Form: 2.0 mg/mL in methanol

Posaconazole Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H361
Warning Statement： P201-P202-P280-P308+P313-P405-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 11-23/24/25-39/23/24/25
Safety Instruction： S61
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
RTECS：XZ5481020
Hazardous Material Identification：
Risk Phrases：R52/53
Storage Condition：4°C, stored under nitrogen

Posaconazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P125008-50mg	Posaconazole	171228-49-2	≥99%	50mg	¥61.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P125008-5mg	Posaconazole	171228-49-2	≥99%	5mg	¥29.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P125008-10mg	Posaconazole	171228-49-2	≥99%	10mg	￥627.00	2021-05-26
DC Chemicals	DCAPI1093-100 mg	Posaconazole	171228-49-2	>99%	100mg	$300.0	2022-02-28
DC Chemicals	DCAPI1093-250 mg	Posaconazole	171228-49-2	>99%	250mg	$600.0	2022-02-28
DC Chemicals	DCAPI1093-1 g	Posaconazole	171228-49-2	>99%	1g	$1200.0	2022-02-28
S e l l e c k ZHONG GUO	S1257-10mM (1mL in DMSO)	Posaconazole (SCH 56592)	171228-49-2	99.97%	10mM (1mL in DMSO)	¥3193.77	2023-09-16
S e l l e c k ZHONG GUO	S1257-5mg	Posaconazole (SCH 56592)	171228-49-2	99.97%	5mg	¥1136.26	2023-09-16
S e l l e c k ZHONG GUO	S1257-10mg	Posaconazole (SCH 56592)	171228-49-2	99.82%	10mg	RMB2194.15	2021-06-18
S e l l e c k ZHONG GUO	S1257-25mg	Posaconazole (SCH 56592)	171228-49-2	99.97%	25mg	¥4673.74	2023-09-16

Posaconazole Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:171228-49-2)Posaconazole

Order Number:sfd22084

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:171228-49-2)Posaconazole

Order Number:LE926;LE12938;LE25877172

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:39

Price ($):discuss personally

Email:18501500038@163.com

Posaconazole Spectrogram

LC-MS

13C NMR

1H NMR

300 MHz

DMSO

Posaconazole Related Literature

1. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

171228-49-2 (Posaconazole) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:171228-49-2)Posaconazole

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:171228-49-2)Posaconazole

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry